2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine
Overview
Description
“2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine” is a chemical compound with the CAS Number: 892548-11-7 . It has a molecular weight of 255.11 and its IUPAC name is 2-bromo-4-(1-pyrrolidinylcarbonyl)pyridine . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for the compound is 1S/C10H11BrN2O/c11-9-7-8(3-4-12-9)10(14)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . The compound’s molecular weight is 255.11 .Scientific Research Applications
Building Block in Organic Synthesis
“2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine” is a valuable building block in organic synthesis . It can be used to construct complex organic molecules, contributing to the development of new drugs and materials.
Cross-Coupling Reactions
This compound plays a significant role in various cross-coupling reactions, which are crucial in creating carbon-nitrogen (C-N) bonds . These reactions are fundamental in the synthesis of numerous organic compounds.
Negishi Cross-Coupling Reaction
It can be used as a reactant in the Negishi cross-coupling reaction with aryl halides, catalyzed by palladium . This reaction is a powerful tool for forming carbon-carbon (C-C) bonds, which is a key step in the synthesis of many organic compounds.
Synthesis of Pyridyldifluoroacetate
“2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine” can be used in the synthesis of 2′-pyridyldifluoroacetate with ethyl bromodifluoroacetate in the presence of copper as a catalyst . This compound has potential applications in pharmaceuticals and agrochemicals.
Biological Processes Research
Due to its unique properties, “2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine” is an invaluable tool for studying various biological processes. It can help researchers understand the mechanisms of certain diseases and develop novel therapeutic interventions.
Development of New Therapeutic Interventions
The compound’s unique properties make it a valuable tool in the development of new therapeutic interventions. It can be used to synthesize new drugs, contributing to the advancement of medicine.
properties
IUPAC Name |
(2-bromopyridin-4-yl)-pyrrolidin-1-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrN2O/c11-9-7-8(3-4-12-9)10(14)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNGGHSBYTDJINR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC(=NC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70653244 |
Source
|
| Record name | (2-Bromopyridin-4-yl)(pyrrolidin-1-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70653244 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine | |
CAS RN |
892548-11-7 |
Source
|
| Record name | (2-Bromopyridin-4-yl)(pyrrolidin-1-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70653244 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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